3-(1-Hydroxyethyl)benzene-1-sulfonamide
Overview
Description
“3-(1-Hydroxyethyl)benzene-1-sulfonamide” is a chemical compound with the molecular formula C8H11NO3S . It has a molecular weight of 201.25 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for “3-(1-Hydroxyethyl)benzene-1-sulfonamide” is 1S/C8H11NO3S/c1-6(10)7-3-2-4-8(5-7)13(9,11)12/h2-6,10H,1H3,(H2,9,11,12) . This indicates the presence of a benzene ring with a sulfonamide group and a hydroxyethyl group attached to it .Physical And Chemical Properties Analysis
“3-(1-Hydroxyethyl)benzene-1-sulfonamide” is a powder at room temperature . It has a molecular weight of 201.25 .Scientific Research Applications
Pharmacological Actions
The class of heterocyclic compounds, which includes sulfonamide-based indole analogs, exhibits a variety of pharmacological actions . These compounds have been long employed as an active ingredient in drug design and production .
Antimicrobial Properties
Sulfonamide analogs of indole, also referred to as sulfa medicines, have recently been produced and exhibit strong antimicrobial actions . This makes them valuable in the treatment of various bacterial infections.
Anticancer Properties
Indole and its derivatives are crucial in medicinal chemistry due to their physiological action, including anticancer properties . This makes them a potential candidate for cancer treatment research.
Antidiabetic Properties
Indole derivatives have been reported to possess antidiabetic properties . This suggests potential applications in the treatment and management of diabetes.
Anti-inflammatory Properties
Indole derivatives have been reported to possess anti-inflammatory properties . This suggests potential applications in the treatment of inflammation-related conditions.
Anticonvulsant Properties
Indole and its derivatives have been gaining a lot of interest by exhibiting anticonvulsant properties . This suggests potential applications in the treatment of seizure disorders.
Antifungal Properties
Indole and its derivatives have been reported to possess antifungal properties . This suggests potential applications in the treatment of fungal infections.
Antimalarial Properties
Indole and its derivatives have been reported to possess antimalarial properties . This suggests potential applications in the treatment of malaria.
Safety and Hazards
The safety information for “3-(1-Hydroxyethyl)benzene-1-sulfonamide” includes several hazard statements: H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Mechanism of Action
Target of Action
Sulfonamides, a class of drugs to which this compound belongs, are known to act as competitive inhibitors of the enzyme dihydropteroate synthetase (dhps) .
Mode of Action
Sulfonamides, including 3-(1-Hydroxyethyl)benzene-1-sulfonamide, inhibit DHPS, an enzyme that catalyzes the conversion of PABA (para-aminobenzoate) to dihydropteroate, a key step in folate synthesis . This inhibition disrupts bacterial folate synthesis, leading to a deficiency of necessary metabolites and ultimately inhibiting bacterial growth .
Biochemical Pathways
The inhibition of DHPS disrupts the biochemical pathway of folate synthesis in bacteria . Folate is essential for the synthesis of nucleic acids and the metabolism of amino acids. Therefore, its deficiency can lead to impaired DNA synthesis and cell division .
Pharmacokinetics
Sulfonamides are generally well absorbed in the gastrointestinal tract, widely distributed in body tissues, metabolized in the liver, and excreted in urine .
Result of Action
The result of the action of 3-(1-Hydroxyethyl)benzene-1-sulfonamide is the inhibition of bacterial growth by disrupting folate synthesis, which is crucial for nucleic acid synthesis and amino acid metabolism .
properties
IUPAC Name |
3-(1-hydroxyethyl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO3S/c1-6(10)7-3-2-4-8(5-7)13(9,11)12/h2-6,10H,1H3,(H2,9,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTCFLPVOXDDUJB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=CC=C1)S(=O)(=O)N)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-Hydroxyethyl)benzene-1-sulfonamide | |
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